2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H12Cl2N2OS/c18-13-7-6-12(9-14(13)19)20-17(22)15-10-23-16(21-15)8-11-4-2-1-3-5-11/h1-7,9-10H,8H2,(H,20,22)
• InChI Key: IDZSZRJRXDDPIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NC(=CS2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H12Cl2N2OS
• Molecular Weight: 363.3 g/mol

Description

2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide, also known as BDT, is a synthetic chemical compound that has been studied for its potential applications in many scientific research areas. BDT is a thiazole derivative that was first synthesized in the late 1960s and has since been used as a model compound in various research experiments. BDT has been studied for its mechanism of action, biochemical and physiological effects, and its potential applications in laboratory experiments.

Scientific Research Applications

Pharmacological Evaluation and Molecular Docking Studies

The compound 2-benzyl-N-(3,4-dichlorophenyl)-1,3-thiazole-4-carboxamide is structurally related to benzofused thiazole derivatives, which have demonstrated potential in pharmacological evaluations. A study focused on the development of benzofused thiazole derivatives for their antioxidant and anti-inflammatory activities. Through in vitro screenings, certain derivatives showed significant anti-inflammatory and antioxidant activities, underlining the therapeutic potential of benzothiazole scaffolds in designing new anti-inflammatory and antioxidant agents. Molecular docking further supported these findings by illustrating the compounds' potential mechanisms of action (Raut et al., 2020).

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives are recognized for their broad spectrum of antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, and potential as antitumor agents. The versatility of the benzothiazole nucleus in drug discovery is highlighted by its presence in various pharmacological agents. This review emphasizes the therapeutic significance of benzothiazoles, indicating the compound's relevance in medicinal chemistry and its potential as a basis for developing new chemotherapeutic agents (Kamal et al., 2015).

Synthetic Approaches and Biological Importance

The compound's chemical class, benzothiazoles, has been studied for its broad spectrum of biological activities. Research highlights the synthesis and biological importance of benzothiazole derivatives, illustrating the compound's utility in medicinal chemistry. The focus on developing new therapeutic agents based on benzothiazole derivatives underlines the potential for creating pharmacologically active compounds with enhanced properties (Rosales-Hernández et al., 2022).

Advancements in Pharmacological Activities

Benzothiazole and its derivatives continue to be a focal point in medicinal chemistry due to their diverse pharmacological activities. Recent advancements highlight the compound's role in developing new drugs with antimicrobial, analgesic, anti-inflammatory, and anticancer properties. The review demonstrates the ongoing research efforts to leverage the benzothiazole scaffold for future therapeutic applications, showcasing the compound's importance in drug development (Sumit et al., 2020).